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Compound of Interest

Compound Name: ethyl (2R)-2-aminopentanoate

Cat. No.: B085190

CAS Number: 1998700-99-4[1][2]
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of ethyl (2R)-2-aminopentanoate
hydrochloride, a chiral non-proteinogenic amino acid ester. This document consolidates
available data on its chemical properties, synthesis, and potential applications, with a focus on
its relevance in synthetic chemistry and drug discovery.

Chemical and Physical Properties

Ethyl (2R)-2-aminopentanoate hydrochloride, also known as ethyl D-norvaline hydrochloride,
is the ethyl ester of the D-enantiomer of 2-aminopentanoic acid. As a hydrochloride salt, it
exhibits increased stability and solubility in aqueous solutions compared to its free base form.

Table 1: Physicochemical Data for Ethyl (2R)-2-aminopentanoate Hydrochloride
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Property Value Source
CAS Number 1998700-99-4 [1][2]
Molecular Formula C7H16CINO2 [1]
Molecular Weight 181.66 g/mol [1]
ethyl (2R)-2-
IUPAC Name aminopentanoate;hydrochlorid [2]
e
Ethyl (R)-2-aminopentanoate
Synonyms HCI, Ethyl D-norvaline
hydrochloride
White to off-white solid
Appearance .
(predicted)
N Soluble in water and lower
Solubility

alcohols (predicted)

Synthesis and Characterization

The synthesis of amino acid esters is a fundamental transformation in organic chemistry, often

serving as a protecting group strategy for the carboxylic acid functionality during peptide

synthesis or other chemical modifications.

Experimental Protocol: Fischer Esterification

A common method for the synthesis of amino acid esters is the Fischer esterification. The

following is a generalized protocol adapted from the synthesis of similar amino acid esters.[3]

Materials:

* (2R)-2-Aminopentanoic acid (D-Norvaline)

¢ Anhydrous Ethanol (EtOH)

e Thionyl chloride (SOCI2) or dry Hydrogen Chloride (HCI) gas
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e Anhydrous diethyl ether

Procedure:

e Suspend (2R)-2-aminopentanoic acid in anhydrous ethanol in a round-bottom flask equipped
with a reflux condenser and a drying tube.

o Cool the mixture in an ice bath and slowly add thionyl chloride dropwise. Alternatively, bubble
dry HCI gas through the solution.

 After the addition is complete, heat the reaction mixture to reflux and maintain for several
hours until the reaction is complete (monitored by TLC).

o Cool the reaction mixture to room temperature and remove the solvent under reduced
pressure.

e The resulting crude product can be purified by recrystallization from a suitable solvent
system, such as ethanol/diethyl ether, to yield ethyl (2R)-2-aminopentanoate hydrochloride
as a white solid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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